2-Bromo-5-(chloromethyl)-3-fluoropyridine

• Molecular Formula: C6H4BrClFN
• Molecular Weight: 224.46 g/mol
• IUPAC Name: 2-bromo-5-(chloromethyl)-3-fluoropyridine
• InChI: InChI=1S/C6H4BrClFN/c7-6-5(9)1-4(2-8)3-10-6/h1,3H,2H2
• InChI Key: YOWGGSHCGVRVLM-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1F)Br)CCl

Description

2-Bromo-5-(chloromethyl)-3-fluoropyridine is a useful research compound. Its molecular formula is C6H4BrClFN and its molecular weight is 224.46 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

10.00 g (52.63 mmol) of 6-bromo-5-fluoro-3-methylpyridin (cf. F. L. Setliff, Organic Preparations and Procedures International 1971, 3, 217-222), 12.18 g (68.42 mmol) of N-bromosuccinimide and 0.86 g (5.26 mmol) of 2,2′-azobis(2-methylpropanenitrile) in 1 of chlorobenzene are boiled under reflux for 6 hours. The reaction mixture is washed with saturated aqueous sodium sulphite solution and sodium bicarbonate solution and then dried over sodium sulphate and concentrated under reduced pressure. Column chromatography of the residue on silica gel (silica gel 60-Merck, particle size: 0.04 to 0.063 mm) using the mobile phase mixture ethyl acetate:cyclohexane (1:20) gives 6.0 g (42% of theory) of 6-bromo-3-chloromethyl-5-fluoropyridine.